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Compound of Interest

Compound Name: 1-Pentanesulfonic acid

Cat. No.: B1217326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural attributes of 1-pentanesulfonic acid. It is designed to be a valuable resource for

researchers, scientists, and professionals in drug development, offering detailed data,

experimental protocols, and visual representations of key processes.

Chemical Identity and Physical Properties
1-Pentanesulfonic acid, an aliphatic sulfonic acid, is a strong organic acid. While it is often

utilized in its salt form, particularly as sodium 1-pentanesulfonate for applications such as ion-

pair chromatography, understanding the properties of the free acid is crucial for a complete

chemical profile. Due to its strong acidic nature, experimental determination of some physical

properties can be challenging. Therefore, a combination of experimental data for its common

salt and high-quality computed data for the free acid is presented.

Table 1: Physical and Chemical Properties of 1-Pentanesulfonic Acid and its Sodium Salt
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Property
1-Pentanesulfonic
Acid

Sodium 1-
Pentanesulfonate

Source

Molecular Formula C₅H₁₂O₃S C₅H₁₁NaO₃S [1][2]

Molecular Weight 152.21 g/mol
174.19 g/mol

(anhydrous)
[1][3]

Appearance Solid (predicted)
White crystalline

powder
[3][4]

Melting Point No data available >300 °C [4]

Boiling Point No data available No data available

Density No data available No data available

pKa ~ -1.8 (predicted) Not applicable

Solubility in Water Soluble Soluble [4]

XLogP3 0.9 Not applicable [1]

Molecular Structure
The structure of 1-pentanesulfonic acid consists of a five-carbon alkyl chain (pentyl group)

attached to a sulfonic acid functional group (-SO₃H). The sulfonic acid group is responsible for

its strong acidic properties.

Structural Representation:

Spectroscopic Data
Spectroscopic analysis is fundamental for the confirmation of the structure of 1-
pentanesulfonic acid. Below are the expected key features in its ¹H NMR, ¹³C NMR, and FTIR

spectra.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of 1-pentanesulfonic acid is expected to show signals corresponding

to the different protons in the pentyl chain. The chemical shifts are influenced by the electron-
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withdrawing sulfonic acid group.

Table 2: Predicted ¹H NMR Chemical Shifts for 1-Pentanesulfonic Acid

Protons
Predicted Chemical Shift
(ppm)

Multiplicity

CH₃- (C5) ~0.9 Triplet

-CH₂- (C4) ~1.3 Multiplet

-CH₂- (C3) ~1.4 Multiplet

-CH₂- (C2) ~1.8 Multiplet

-CH₂-SO₃H (C1) ~2.9 Triplet

-SO₃H Variable, broad singlet Singlet

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts for 1-Pentanesulfonic Acid

Carbon Predicted Chemical Shift (ppm)

C5 (CH₃-) ~14

C4 (-CH₂-) ~22

C3 (-CH₂-) ~28

C2 (-CH₂-) ~31

C1 (-CH₂-SO₃H) ~52

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum is a valuable tool for identifying the functional groups present in 1-
pentanesulfonic acid.
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Table 4: Key FTIR Absorption Bands for 1-Pentanesulfonic Acid

Functional Group
Wavenumber
(cm⁻¹)

Intensity Vibration

O-H (in SO₃H) 3200-2500 Strong, Broad Stretching

C-H (alkyl) 2960-2850 Strong Stretching

S=O 1250-1150 Strong Asymmetric Stretching

S=O 1080-1030 Strong Symmetric Stretching

S-O 800-700 Medium Stretching

Experimental Protocols
This section details methodologies for the synthesis and analysis of 1-pentanesulfonic acid.

Synthesis of 1-Pentanesulfonic Acid
A common method for the synthesis of alkyl sulfonic acids is through the oxidation of the

corresponding thiol.

Experimental Workflow: Synthesis of 1-Pentanesulfonic Acid from 1-Pentanethiol
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Reaction Setup

Work-up

Purification

1-Pentanethiol

Reaction Mixture
(Stirred at 0-5 °C)

Hydrogen Peroxide (30%) Formic Acid (solvent and catalyst)

Quench with Sodium Sulfite Solution

Extraction with Diethyl Ether

Drying of Organic Layer (Na₂SO₄)

Solvent Evaporation

Crude 1-Pentanesulfonic Acid

Vacuum Distillation or Recrystallization

Pure 1-Pentanesulfonic Acid

Click to download full resolution via product page

Figure 1. Workflow for the synthesis of 1-pentanesulfonic acid.

Methodology:
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Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, thermometer, and

dropping funnel, dissolve 1-pentanethiol in formic acid and cool the mixture to 0-5 °C in an

ice bath.

Oxidation: Add 30% hydrogen peroxide dropwise to the stirred solution, maintaining the

temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the mixture to stir at room

temperature for several hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, cautiously quench the excess peroxide by adding a

saturated solution of sodium sulfite.

Extraction: Extract the product into an organic solvent such as diethyl ether.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude 1-pentanesulfonic acid by vacuum distillation or

recrystallization from a suitable solvent system.

Conversion of Sodium 1-Pentanesulfonate to 1-
Pentanesulfonic Acid
The free acid can be obtained from its sodium salt using a strong acid cation exchange resin.

Experimental Workflow: Ion Exchange Conversion
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Resin Preparation Ion Exchange

Isolation

Strong Acid Cation Exchange Resin

Wash with HCl

Wash with Deionized Water until neutral

Aqueous Solution of Sodium 1-Pentanesulfonate

Pass solution through the prepared resin column

Collect the eluate containing 1-Pentanesulfonic Acid

Evaporate water under reduced pressure

Pure 1-Pentanesulfonic Acid

Click to download full resolution via product page

Figure 2. Workflow for converting the sodium salt to the free acid.

Methodology:

Resin Preparation: Pack a chromatography column with a strong acid cation exchange resin

(e.g., Dowex 50WX8). Activate the resin by washing it with an excess of hydrochloric acid

(e.g., 2 M HCl), followed by deionized water until the eluate is neutral.

Sample Loading: Prepare an aqueous solution of sodium 1-pentanesulfonate.

Elution: Pass the sodium 1-pentanesulfonate solution through the prepared resin column at a

slow flow rate.
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Collection: Collect the eluate, which now contains 1-pentanesulfonic acid.

Isolation: Remove the water from the eluate by evaporation under reduced pressure to yield

the pure 1-pentanesulfonic acid.

Applications in Research and Drug Development
1-Pentanesulfonic acid and its salts are primarily used as ion-pairing reagents in reverse-

phase high-performance liquid chromatography (HPLC).[3] This application is particularly

valuable in the analysis of polar and ionizable compounds, which are common in

pharmaceutical and biological samples. The pentyl chain provides hydrophobicity, while the

sulfonic acid group interacts with cationic analytes, allowing for their retention and separation

on a non-polar stationary phase.

Logical Relationship: Ion-Pair Chromatography

Cationic Analyte (e.g., a drug molecule)

Neutral Ion-Pair Complex

1-Pentanesulfonate Anion

Non-polar Stationary Phase (e.g., C18)

 interacts with

Separation

Polar Mobile Phase

Click to download full resolution via product page

Figure 3. The role of 1-pentanesulfonate in ion-pair chromatography.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1217326?utm_src=pdf-body
https://www.benchchem.com/product/b1217326?utm_src=pdf-body
https://www.benchchem.com/product/b1217326?utm_src=pdf-body
https://sielc.com/1-pentanesulfonic-acid
https://www.benchchem.com/product/b1217326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Pentanesulfonic acid is a strong acid and should be handled with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5] Work should

be conducted in a well-ventilated fume hood. In case of contact with skin or eyes, flush

immediately with copious amounts of water.[5][6] The sodium salt is generally considered less

hazardous but should still be handled with care, avoiding dust inhalation.[7][8]

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety guide. Always consult the relevant Safety Data Sheet (SDS) before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

